Cas no 426842-72-0 (3-Chloro-6-methoxyquinolin-4-ol)

3-Chloro-6-methoxyquinolin-4-ol is a quinoline derivative with notable applications in pharmaceutical and agrochemical research. Its structural features, including the chloro and methoxy substituents, enhance its reactivity and versatility as an intermediate in synthetic chemistry. The compound exhibits potential biological activity, making it valuable for the development of novel therapeutic agents and crop protection chemicals. Its stability under standard conditions and well-defined reactivity profile facilitate its use in selective functionalization reactions. Researchers favor this compound for its ability to serve as a precursor in the synthesis of more complex heterocyclic systems, contributing to advancements in medicinal and industrial chemistry.
3-Chloro-6-methoxyquinolin-4-ol structure
426842-72-0 structure
Product Name:3-Chloro-6-methoxyquinolin-4-ol
CAS No:426842-72-0
MF:C10H8ClNO2
MW:209.629021644592
MDL:MFCD07644516
CID:840096
PubChem ID:17750611
Update Time:2025-05-26

3-Chloro-6-methoxyquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-6-methoxyquinolin-4-ol
    • 3-CHLORO-4-HYDROXY-6-METHOXYQUINOLINE
    • 3-chloro-6-methoxy-1H-quinolin-4-one
    • 4-Quinolinol, 3-chloro-6-methoxy-
    • 4-Quinolinol,3-chloro-6-methoxy
    • CS-0216330
    • BSA84272
    • RDNOZYLIMZPTDV-UHFFFAOYSA-N
    • SCHEMBL3247140
    • G11303
    • 426842-72-0
    • Z1269223777
    • 3-Chloro-6-methoxy-quinolin-4-ol
    • MFCD07644516
    • BS-44325
    • 3-Chloro-6-methoxyquinolin-4(1H)-one
    • DTXSID50590603
    • SB69506
    • DB-070331
    • EN300-398545
    • AKOS016012939
    • G60879
    • MDL: MFCD07644516
    • Inchi: 1S/C10H8ClNO2/c1-14-6-2-3-9-7(4-6)10(13)8(11)5-12-9/h2-5H,1H3,(H,12,13)
    • InChI Key: RDNOZYLIMZPTDV-UHFFFAOYSA-N
    • SMILES: ClC1=CNC2C=CC(=CC=2C1=O)OC

Computed Properties

  • Exact Mass: 209.02400
  • Monoisotopic Mass: 209.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 42.35000
  • LogP: 2.60240

3-Chloro-6-methoxyquinolin-4-ol Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Chloro-6-methoxyquinolin-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 95.00 2022-06-06
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$ 160.00 2022-06-06
eNovation Chemicals LLC
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$*** 2023-05-30
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Enamine
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